Cas no 920414-22-8 (3-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-2H-chromen-2-one)

• Product Name: 3-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-2H-chromen-2-one
• CAS No: 920414-22-8
• MF: C₂₅H₂₁N₇O₄
• MW: 483.478744268417
• CID: 5505511
• Update Time: 2025-08-04

3-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-[3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazine-1-carbonyl]chromen-2-one
• 3-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-2H-chromen-2-one

• Inchi： 1S/C25H21N7O4/c1-35-18-8-6-17(7-9-18)32-23-21(28-29-32)22(26-15-27-23)30-10-12-31(13-11-30)24(33)19-14-16-4-2-3-5-20(16)36-25(19)34/h2-9,14-15H,10-13H2,1H3
• InChI Key： BKBZPUAQMFEJMW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(N1CCN(C2=NC=NC3N(C4=CC=C(OC)C=C4)N=NC=32)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-2H-chromen-2-one

Professional Introduction to Compound with CAS No. 920414-22-8 and Product Name: 3-{4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine-1-carbonyl}-2H-chromen-2-one

The compound in question, identified by the CAS number 920414-22-8, is a sophisticated organic molecule with a complex structural framework. This compound belongs to the class of heterocyclic derivatives, which are widely recognized for their diverse pharmacological properties. The molecular structure incorporates several key functional groups and motifs that contribute to its unique chemical behavior and potential biological activity.

At the core of this compound's structure is a 2H-chromen-2-one scaffold, which is a derivative of chromene. Chromenes are well-documented for their role in various biological processes and have been extensively studied for their potential therapeutic applications. The 2H-chromen-2-one moiety is particularly interesting due to its ability to interact with biological targets in multiple ways, making it a valuable component in drug design.

The presence of a 3H-1,2,3triazolodpyrimidine ring system further enhances the compound's complexity and potential functionality. This triazolodpyrimidine moiety is known for its ability to modulate enzyme activity and has been incorporated into numerous drug candidates. The specific arrangement of atoms within this ring system can influence the compound's solubility, bioavailability, and interaction with biological targets.

One of the most notable features of this compound is the incorporation of a 4-methoxyphenyl group. This aromatic ring substituent not only contributes to the compound's overall stability but also influences its electronic properties. The methoxy group can participate in hydrogen bonding interactions, which can be crucial for binding affinity and selectivity when the compound interacts with biological targets.

The piperazine-1-carbonyl moiety is another critical component of this compound. Piperazine derivatives are known for their broad spectrum of biological activities, including antipsychotic, antihistaminic, and antimicrobial properties. The carbonyl group in this moiety can form hydrogen bonds and participates in dipole-dipole interactions, further enhancing the compound's ability to interact with biological molecules.

Recent advancements in medicinal chemistry have highlighted the importance of multitargeted drug design, where compounds are designed to interact with multiple biological targets simultaneously. This approach can lead to more effective therapeutic outcomes by addressing multiple aspects of a disease process. The compound described here exhibits several structural features that make it a promising candidate for multitargeted drug discovery.

Studies have shown that the heterocyclic derivatives containing chromene and triazolodpyrimidine scaffolds can exhibit significant pharmacological activity. These compounds have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and neurological disorders. The specific arrangement of atoms in these molecules can fine-tune their biological activity, making them valuable tools for drug development.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as combinatorial chemistry and flow chemistry, have been employed to streamline the synthesis process and improve scalability. These techniques allow for the rapid generation of libraries of related compounds, which can be screened for biological activity.

In vitro studies have demonstrated that this compound exhibits promising activity against several biological targets. For instance, preliminary data suggest that it may inhibit the activity of enzymes involved in cancer cell proliferation. Additionally, it may modulate signaling pathways associated with inflammation and neurodegeneration. These findings make it an attractive candidate for further investigation in preclinical studies.

The potential therapeutic applications of this compound are vast. Given its structural complexity and diverse functional groups, it could be developed into a drug candidate for treating a wide range of diseases. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

One area of particular interest is the use of this compound as an antimicrobial agent. With increasing concerns about antibiotic resistance, there is a urgent need for new antimicrobial drugs. The unique structural features of this compound may make it effective against resistant bacterial strains by interfering with essential bacterial processes.

Another promising application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to interact with multiple biological targets suggests that it could modulate neural pathways involved in these conditions. Preclinical studies are needed to explore its potential as a therapeutic agent in these diseases.

The development of new drugs is a complex process that involves extensive research and testing. However, compounds like this one offer hope for novel therapeutic approaches by leveraging cutting-edge chemical biology techniques. As our understanding of disease mechanisms continues to evolve, so too does our ability to design molecules that can effectively target these processes.

In conclusion, the compound identified by CAS number 920414-22-8 is a structurally complex molecule with significant potential for therapeutic applications. Its unique combination of functional groups and scaffolds makes it an attractive candidate for drug development in various disease areas. Further research is warranted to fully explore its biological activity and develop it into a viable therapeutic agent.